Cas no 136351-82-1 (Butanoyl chloride, 2-[2,4-bis(2,2-dimethylpropyl)phenoxy]-)

• Product Name: Butanoyl chloride, 2-[2,4-bis(2,2-dimethylpropyl)phenoxy]-
• CAS No: 136351-82-1
• MF: C₂₀H₃₁ClO₂
• MW: 338.911945581436
• CID: 1240427
• PubChem ID: 12400600
• Update Time: 2025-04-20

Butanoyl chloride, 2-[2,4-bis(2,2-dimethylpropyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-[2,4-bis(2,2-dimethylpropyl)phenoxy]-
• 2-[2,4-bis(2,2-dimethylpropyl)phenoxy]butanoyl chloride
• DTXSID50496459
• 136351-82-1

• Inchi： 1S/C20H31ClO2/c1-8-16(18(21)22)23-17-10-9-14(12-19(2,3)4)11-15(17)13-20(5,6)7/h9-11,16H,8,12-13H2,1-7H3
• InChI Key： WSAXAWKDUUKXCA-UHFFFAOYSA-N
• SMILES： ClC(C(CC)OC1=CC=C(C=C1CC(C)(C)C)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 338.20143
• Monoisotopic Mass: 338.2012579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3